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Compound of Interest

Compound Name: Linolenyl alcohol

Cat. No.: B013389

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of
linolenyl alcohol, an unsaturated fatty alcohol derived from a-linolenic acid. The information
herein is intended to support research, development, and application activities by providing
essential data, experimental context, and visual representations of key concepts.

Chemical Identity and Core Properties

Linolenyl alcohol, systematically named (92,12Z,157)-9,12,15-Octadecatrien-1-ol, is a long-

chain polyunsaturated fatty alcohol.[1][2] Its structure, featuring an 18-carbon chain with three

cis-configured double bonds and a terminal hydroxyl group, dictates its physical and chemical

behavior.[1][3][4] This unsaturation makes it susceptible to oxidation but also provides sites for
chemical modification such as hydrogenation and esterification.[4][5]

Due to its long hydrophobic hydrocarbon chain, linolenyl alcohol is characterized as a
hydrophobic substance with limited solubility in water but good solubility in organic solvents.[1]
It is a colorless to pale yellow liquid at room temperature and exhibits properties typical of fatty
alcohols, such as acting as a surfactant and emulsifier.[1][6]
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QQZ,122,152)-9,12,15-Octadecatrien-1-oj

CAS: 506-44-5

Formula: CigH320

MW: 264.45 g/mol

Appearance: Colorless to Pale Yellow Liquid

Figure 1: Chemical Identity of Linolenyl Alcohol
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Figure 1: Chemical Identity of Linolenyl Alcohol

Quantitative Physicochemical Data

The following table summarizes the key quantitative physicochemical properties of linolenyl

alcohol compiled from various sources.

Property Value Source(s)

CAS Number 506-44-5 [L1[31[71[8]

Molecular Formula CisH320 [11[31[8]

Molecular Weight 264.45 g/mol [B16]1[71[9]

Physical State Liquid / Oil [11[3][6]

Appearance Colorless to Pale Yellow [1][6]

- ) 374.2°C at 760 mmHg142°C at

Boiling Point [10][11]

0.4 Torr
) 0.869 g/cm?30.8708 g/cm? at

Density [10][11]
25°C

Flash Point 126°C [10]

Solubility in Water Limited / Low [1]

Solubility in Organic Solvents Soluble [1]
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Experimental Protocols

Detailed methodologies are crucial for the accurate determination and verification of
physicochemical properties. Below are outlines of standard experimental protocols applicable
to the characterization of linolenyl alcohol.

Synthesis via Reduction

Linolenyl alcohol is commonly produced via the chemical reduction of linolenic acid or its
esters.[12]
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Start: Linolenic Acid Ester
(e.g., Methyl Linolenate)

Dissolve in an Aprotic Solvent
(e.g., THF, Diethyl Ether)

Introduce Reducing Agent
(e.g., LiAIHa4)

Reaction Quenching
(e.g., Add water, aq. NaOH)

Extraction & Washing

(e.g., with Diethyl Ether)

Purification
(e.g., Column Chromatography)
Yields Pure Linolenyl Alcohol

Figure 2: General Workflow for Linolenyl Alcohol Synthesis
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Figure 3: Spectroscopic Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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